Cas no 207734-84-7 (L-ORNITHINE 7-AMIDO-4-METHYLCOUMARIN, CARBONATE SALT)

• Product Name: L-ORNITHINE 7-AMIDO-4-METHYLCOUMARIN, CARBONATE SALT
• CAS No: 207734-84-7
• MF: C₁₇H₂₃N₃O₅
• MW: 349.38162446022
• CID: 241905
• PubChem ID: 102602223
• Update Time: 2025-08-04

L-ORNITHINE 7-AMIDO-4-METHYLCOUMARIN, CARBONATE SALT Chemical and Physical Properties

Names and Identifiers

• L-ORNITHINE 7-AMIDO-4-METHYLCOUMARIN, CARBONATE SALT
• 207734-84-7
• L-Ornithine 7-amido-4-methylcoumarin,carbonate salt
• Carbonic acid;(2S)-2,5-diamino-N-(5-methyl-7-oxo-8H-naphthalen-2-yl)pentanamide
• H-Orn-AMC.HCl

• Inchi： 1S/C16H21N3O2.CH2O3/c1-10-7-13(20)9-11-8-12(4-5-14(10)11)19-16(21)15(18)3-2-6-17;2-1(3)4/h4-5,7-8,15H,2-3,6,9,17-18H2,1H3,(H,19,21);(H2,2,3,4)/t15-;/m0./s1
• InChI Key： NQQIKBXCMIESGA-RSAXXLAASA-N
• SMILES： O=C([C@H](CCCN)N)NC1C=CC2C(C)=CC(CC=2C=1)=O.OC(=O)O

Computed Properties

• Exact Mass: 349.16400
• Monoisotopic Mass: 349.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.74000
• LogP: 2.91580

Additional information on L-ORNITHINE 7-AMIDO-4-METHYLCOUMARIN, CARBONATE SALT

L-Ornithine 7-Amido-4-Methylcoumarin Carbonate Salt: A Promising Tool in Chemical Biology and Drug Discovery

L-Ornithine 7-Amido-4-Methylcoumarin Carbonate Salt (CAS No. 207734-84-7) represents a unique conjugate of L-orinthine, an essential amino acid, and 7-amido-4-methylcoumarin, a fluorescent chromophore, stabilized as a carbonate salt. This hybrid molecule combines the biochemical properties of L-orinthine with the optical characteristics of its coumarin moiety, making it a valuable asset in both fundamental research and applied biomedical development. The carbonate salt formulation enhances solubility and stability, enabling precise dosing and sustained release in experimental settings. Recent advancements in chemical synthesis have further refined its production, positioning it as a versatile platform for studying cellular processes and designing targeted therapies.

Structurally, the compound integrates the amino group of L-orinthine with an amide-linked methylcoumarin derivative at position 7 of the heterocyclic ring. This configuration ensures efficient fluorescence emission at wavelengths compatible with common microscopy systems while preserving the biological activity of the amino acid component. The carbonate salt counterion stabilizes the conjugate's zwitterionic state, reducing aggregation tendencies observed in neutral pH environments. A study published in *Chemical Communications* (2023) demonstrated that this structural design allows for selective binding to arginine transporters without compromising its ability to fluoresce under physiological conditions.

Emerging research highlights its utility as a biosensor probe for real-time monitoring of intracellular arginine metabolism. By leveraging the fluorescence quenching properties of methylcoumarin, scientists have developed assays capable of tracking ornithine transcarbamylase activity with submicromolar sensitivity. A collaborative effort between institutions in Germany and Japan (Nature Methods, 2023) revealed that when introduced into HeLa cells via lipid-mediated delivery, this conjugate provided unprecedented resolution in visualizing urea cycle intermediates compared to conventional markers like fluorescein isothiocyanate (FITC). The carbonate salt form proved particularly advantageous due to its rapid dissociation kinetics once internalized by cells.

In drug delivery systems, this compound has been successfully employed as a carrier for hydrophobic anticancer agents. A recent *Journal of Medicinal Chemistry* paper (2023) described its use in creating self-assembling micelles that specifically target tumors expressing high levels of cationic amino acid transporters (CATs). The amphiphilic nature arising from the carbonate salt structure allows hydrophobic drugs such as paclitaxel to be encapsulated efficiently while enabling receptor-mediated endocytosis through L-orinthine's natural role as an amino acid substrate. In vivo studies using murine xenograft models showed a 68% increase in tumor accumulation compared to non-targeted formulations.

Comparative analysis with other amino acid-fluorophore conjugates underscores its distinct advantages. Unlike fluorescein-based analogs prone to photobleaching under prolonged exposure, this compound's methylcoumarin moiety exhibits superior photostability even at high excitation intensities. Additionally, its branched side chain configuration avoids steric hindrance issues encountered with lysine-based carriers when delivering large payloads. These properties were validated through single-molecule tracking experiments reported in *ACS Nano* (2023), which demonstrated consistent fluorescence emission over extended observation periods without compromising ligand-receptor interactions.

Clinical translation studies are advancing rapidly with recent preclinical data indicating favorable pharmacokinetic profiles. Research teams at Stanford University (Science Advances, 2023) optimized formulation strategies using this compound as a prodrug carrier for nitric oxide donors, achieving sustained release over 16 hours while maintaining therapeutic efficacy against inflammatory bowel disease models. The carbonate salt's ionizable nature facilitates pH-dependent release mechanisms critical for gastrointestinal applications without triggering immune responses typically associated with synthetic polymers.

Emerging applications extend into metabolic engineering where this compound serves as an enzyme cofactor mimic in synthetic biology constructs. A breakthrough study published in *Cell Chemical Biology* (2023) utilized its structure to create biosensors capable of detecting arginine starvation events linked to cancer progression. By coupling with CRISPR-based gene editing systems, researchers achieved real-time monitoring of ornithine decarboxylase activity - a key enzyme involved in polyamine biosynthesis - providing new insights into tumor microenvironment dynamics.

Current investigations focus on exploiting its dual functionality as both imaging agent and therapeutic vector. Preliminary data from phase I trials conducted by Biolumina Therapeutics suggest potential utility in combination therapies where simultaneous drug delivery and treatment efficacy monitoring can be achieved through fluorescence lifetime imaging (FLIM). This approach offers significant advantages over traditional methods by enabling non-invasive assessment during treatment cycles without requiring radioactive labeling.

The synthesis methodology has evolved significantly since initial reports from 1998 using solid-phase peptide chemistry approaches. Modern protocols now incorporate microwave-assisted coupling reactions between protected L-orinthine derivatives and amidated methylcoumarins followed by carbonate formation under controlled pH conditions - methods detailed in *Organic Letters* (January 2024). These advancements reduce reaction times by up to 50% while improving purity levels above 99% through preparative HPLC purification steps confirmed via NMR spectroscopy and mass spectrometry analysis.

Structural characterization studies using X-ray crystallography reveal unique hydrogen bonding networks between the carbonate ions and adjacent functional groups - findings published in *Crystal Growth & Design* (March 2024). This molecular architecture contributes to thermal stability up to 150°C under vacuum drying conditions - critical for maintaining bioactivity during storage - while allowing reversible dissociation at physiological temperatures during cellular uptake processes.

Biochemical assays confirm its ability to modulate NAD+ metabolism pathways when administered at low micromolar concentrations. Work from MIT's Koch Institute (Cell Reports Methods, April 2024) showed that this compound selectively inhibits argininosuccinate synthetase without affecting other urea cycle enzymes when used at concentrations below cytotoxic thresholds - suggesting potential applications in treating hyperargininemia or enhancing immunotherapies targeting arginine auxotrophic tumors.

Its use as a chiral resolving agent has opened new avenues for asymmetric catalysis research documented in *Angewandte Chemie International Edition* (June 2023). The optically pure carbonate salt configuration enables enantioselective reactions with transition metal complexes previously inaccessible using conventional chiral ligands due to steric constraints or electronic mismatch issues.

Recent toxicity studies conducted across multiple species demonstrate minimal adverse effects even at high doses exceeding therapeutic requirements by five-fold according to data presented at the American Chemical Society Spring Meeting (April 2024). This favorable safety profile arises from rapid enzymatic degradation pathways involving peptidases present throughout mammalian tissues - a characteristic inherent to L-orinthine containing molecules that reduces systemic accumulation risks compared to synthetic carriers.